Cas no 876-76-6 (8-Fluoro-4-cinnolinol)

8-Fluoro-4-cinnolinol structure
8-Fluoro-4-cinnolinol structure
Product Name:8-Fluoro-4-cinnolinol
CAS No:876-76-6
MF:C8H5FN2O
MW:164.136504888535
CID:884176
PubChem ID:270898
Update Time:2025-09-22

8-Fluoro-4-cinnolinol Chemical and Physical Properties

Names and Identifiers

    • 8-fluoro-1H-cinnolin-4-one
    • EN300-6735223
    • 8-Fluoro-4-cinnolinol
    • NSC114054
    • NSC-114054
    • UNII-DG44ANV4A7
    • 8-fluorocinnolin-4(1h)-one
    • 4-CINNOLINOL, 8-FLUORO-
    • NSC 114054
    • 8-fluorocinnolin-4-ol
    • DTXSID80236507
    • 8-fluoro-1,4-dihydrocinnolin-4-one
    • DG44ANV4A7
    • 876-76-6
    • Inchi: 1S/C8H5FN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
    • InChI Key: UTBSRJYKPXUAQX-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C(C=NNC=21)=O

Computed Properties

  • Exact Mass: 164.039
  • Monoisotopic Mass: 164.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 290.5°C at 760 mmHg
  • Flash Point: 129.5°C
  • Refractive Index: 1.642

8-Fluoro-4-cinnolinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1PlusChem
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